![molecular formula C15H20N2O2S B7633182 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one](/img/structure/B7633182.png)
1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one
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Overview
Description
1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as GSK-3 inhibitor VIII and is commonly used as a tool compound to study the role of glycogen synthase kinase-3 (GSK-3) in various biological processes.
Mechanism of Action
The mechanism of action of 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one involves the binding of the compound to the ATP-binding site of GSK-3. This binding inhibits the activity of GSK-3, leading to the downstream effects on cellular processes.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been extensively studied in various cell types and animal models. The compound has been shown to regulate various signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the NF-κB pathway. Additionally, the compound has been shown to have effects on cellular processes such as apoptosis, autophagy, and cell cycle regulation.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one in lab experiments include its potency and selectivity as a GSK-3 inhibitor, as well as its well-characterized mechanism of action. However, limitations of using this compound include its potential off-target effects and the need for careful dosing and optimization of experimental conditions.
Future Directions
For research on 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one include further investigation of its effects on specific cellular processes and signaling pathways, as well as the development of more potent and selective GSK-3 inhibitors. Additionally, the potential therapeutic applications of GSK-3 inhibitors, including this compound, for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes, should be further explored.
Synthesis Methods
The synthesis of 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one involves several steps, including the reaction of 4-methyl-2-aminothiazole with 4-bromobutyne, followed by the reaction of the resulting compound with morpholine and 1,4-dibromo-2-butene. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one has been used extensively in scientific research as a potent and selective inhibitor of GSK-3. GSK-3 is a serine/threonine protein kinase that is involved in various biological processes, including glycogen metabolism, cell cycle regulation, and apoptosis. Inhibition of GSK-3 by this compound has been shown to have a wide range of effects on cellular processes, including the regulation of gene expression, protein synthesis, and cell signaling pathways.
properties
IUPAC Name |
1-[3-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S/c1-3-4-5-6-7-14(18)17-8-9-19-10-13(17)15-16-12(2)11-20-15/h1,11,13H,4-10H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCFHOBMSBIXZSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)C2COCCN2C(=O)CCCCC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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